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Compound of Interest

(BHQ-3)-OSu

hexafluorophosphate

Cat. No.: B15140402

Compound Name:

Essential Safety and Handling Guide for (BHQ-3)-
OSu Hexafluorophosphate

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling (BHQ-3)-OSu hexafluorophosphate. Adherence to
these procedures is vital for ensuring personal safety and maintaining a secure laboratory
environment. This compound is used for fluorescent labeling of protease substrates.[1]

Chemical Identifier

Property Value

Chemical Name (BHQ-3)-OSu hexafluorophosphate
CAS Number 871240-95-8[1]

Molecular Formula C37H38F6N704P[2]

Molecular Weight 789.71 g/mol [1]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment plan is mandatory for all personnel handling
(BHQ-3)-OSu hexafluorophosphate. The following table summarizes the minimum required
PPE.
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Body Part

Required PPE

Specifications and Notes

Eyes/Face

Safety goggles and face shield

Goggles must be splash-proof.
A face shield must be worn
over the goggles when
handling the solid compound

or solutions.[3]

Hands

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Always double-
glove. Check the
manufacturer's data for

breakthrough times.[3]

Body

Laboratory coat and chemical-

resistant apron

A fully buttoned lab coat is the
minimum requirement.[3][4] A
chemical-resistant apron
should be worn over the lab
coat when there is a risk of

splashing.[3]

Respiratory

Air-purifying respirator

Use a NIOSH-approved
respirator with appropriate
cartridges if handling the
powder outside of a certified
chemical fume hood or if

aerosolization is possible.[3][5]

Feet

Closed-toe shoes

Shoes must fully cover the
feet.[6]

Hazard Identification and Precautionary Measures

While a specific Safety Data Sheet (SDS) for (BHQ-3)-OSu hexafluorophosphate is not
readily available, the hazards can be inferred from its components: a Black Hole Quencher™

dye, an N-hydroxysuccinimide (NHS) ester, and a hexafluorophosphate salt.

GHS Hazard Statements (Inferred)
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H303: May be harmful if swallowed.[5]

H313: May be harmful in contact with skin.[5]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H333: May be harmful if inhaled.[5]

Precautionary Statements

P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]
e P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5]

Operational Plan: From Receipt to Use
Workflow for Handling (BHQ-3)-OSu
Hexafluorophosphate
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Workflow for handling (BHQ-3)-OSu hexafluorophosphate.

. Receiving and Inspection:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate PPE (gloves and safety glasses) during inspection.[3]

If the container is compromised, immediately move it to a chemical fume hood and consult

your institution's safety officer.

. Storage:

Store (BHQ-3)-OSu hexafluorophosphate at -20°C in a tightly sealed container, protected

from light.
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e The storage area should be a designated, well-ventilated, and dry location.
o Keep away from incompatible materials such as strong oxidizing agents and acids.[3]
3. Handling and Weighing (in a Chemical Fume Hood):

 All handling of the solid compound must be conducted in a certified chemical fume hood to
avoid inhalation of any dust particles.[3]

o Use appropriate tools (e.g., anti-static spatula) to handle the solid.

e Ensure all necessary PPE is worn correctly.

4. Dissolution:

» Dissolve the compound in an appropriate solvent (e.g., DMSO, DMF, or acetonitrile).
o Add the solvent slowly to the solid to avoid splashing.

e If using a vortex or sonicator, ensure the vial is securely capped.[3]

Disposal Plan

All waste generated from handling (BHQ-3)-OSu hexafluorophosphate is considered
hazardous waste and must be disposed of according to institutional and local regulations.

Waste Segregation and Disposal Protocol

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Cyanine3_DBCO_hexafluorophosphate.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Cyanine3_DBCO_hexafluorophosphate.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Cyanine3_DBCO_hexafluorophosphate.pdf
https://www.benchchem.com/product/b15140402?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Waste Generation

Contaminated Consumables Unused Solutions and
(Gloves, Weighing Boats, Tips) Contaminated Solvents
Waste Collection

A A
Designated, Sealed, and Designated, Sealed, and
Labeled Solid Waste Container Labeled Liquid Waste Container

Final Disposal

Institutional Hazardous

Waste Management

Click to download full resolution via product page

Waste disposal protocol for (BHQ-3)-OSu hexafluorophosphate.

. Solid Waste:

Contaminated consumables such as gloves, weighing boats, and pipette tips should be
collected in a designated, sealed, and clearly labeled hazardous waste container.[3]

. Liquid Waste:

Unused solutions and contaminated solvents should be collected in a separate, sealed, and
labeled hazardous waste container.[3]

Do not pour any waste down the drain.[3]
. Decontamination:
All non-disposable equipment (e.g., spatulas, glassware) must be decontaminated.

Rinse contaminated surfaces with an appropriate solvent (e.g., ethanol or isopropanol) in a
chemical fume hood, and collect the rinsate as hazardous liquid waste.[3]
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e Wash with soap and water after the initial solvent rinse.[3]

Emergency Procedures

Emergency Situation Procedure

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes.
Skin Contact _ _ o
Remove contaminated clothing. If skin irritation

occurs, get medical advice/attention.[7]

Immediately rinse cautiously with water for

several minutes, holding the eyelids open.
Eye Contact Remove contact lenses if present and easy to

do so. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[5][7]

Move the person to fresh air and keep them at
) rest in a position comfortable for breathing. If
Inhalation S )
breathing is difficult, provide oxygen. Seek

medical attention if you feel unwell.[5][7]

) Rinse mouth with water. Do NOT induce
Ingestion » ) ] ] )
vomiting. Seek immediate medical attention.[5]

Evacuate the area. Wear appropriate PPE,
including respiratory protection. Sweep up the
Spil bulk of the material and finish by wiping with a
damp towel.[5] Collect all cleanup materials in a
sealed container for hazardous waste disposal.

Do not let the product enter drains.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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